Cas no 633323-48-5 (1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-phenyl-
• CAS No: 633323-48-5
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 1650372
• Update Time: 2024-09-12

1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-phenyl-

• Inchi： 1S/C13H9N3O2/c17-13(18)9-6-10-11(8-4-2-1-3-5-8)15-16-12(10)14-7-9/h1-7H,(H,17,18)(H,14,15,16)
• InChI Key： VVNDLEISQHNPPR-UHFFFAOYSA-N
• SMILES： C12NN=C(C3=CC=CC=C3)C1=CC(C(O)=O)=CN=2

Computed Properties

• Exact Mass: 239.06957

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 557.1±45.0 °C(Predicted)
• PSA: 78.87
• pka: 9.90±0.40(Predicted)